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Cat. No.: B15144761 Get Quote

These application notes provide a comprehensive guide for the detection of C-C Motif

Chemokine Receptor 1 (CCR1) in formalin-fixed, paraffin-embedded (FFPE) tissue samples

using immunohistochemistry (IHC). This document is intended for researchers, scientists, and

drug development professionals interested in evaluating CCR1 expression patterns in both

normal and pathological tissues.

Introduction
C-C Motif Chemokine Receptor 1 (CCR1), also known as CD191, is a G protein-coupled

receptor that plays a crucial role in inflammatory responses by binding to various chemokines,

including CCL3 (MIP-1α) and CCL5 (RANTES).[1] Its involvement in leukocyte trafficking

makes it a significant target in the study of autoimmune diseases, inflammatory disorders, and

cancer.[2][3] Immunohistochemistry is a powerful technique to visualize the in-situ expression

and localization of CCR1 within the tissue microenvironment.

Data Presentation: CCR1 Expression in Human
Tissues
The expression of CCR1 varies across different human tissues. The following table

summarizes the protein expression levels of CCR1 in a range of normal human tissues based

on data from immunohistochemical studies. The expression levels are presented semi-

quantitatively.
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Tissue Expression Level
Predominant Cell Types
with Positive Staining

Bone Marrow High
Granulocytic and monocytic

lineage cells[4]

Spleen High

Cells in the red pulp, scattered

lymphocytes in the white

pulp[4]

Lymph Node Medium Scattered immune cells

Tonsil Medium
Intraepithelial B cells and other

immune cells[4]

Lung Low to Medium
Alveolar macrophages,

scattered inflammatory cells

Liver Low
Kupffer cells, occasional

inflammatory cells

Kidney Low
Scattered immune cells in the

interstitium

Small Intestine Low
Immune cells in the lamina

propria

Colon Low
Immune cells in the lamina

propria

Brain Not Detected In normal brain tissue

Heart Muscle Not Detected Cardiomyocytes

Skin Low
Langerhans cells, dermal

immune cells

Note: Expression levels can vary based on the specific antibody used, the detection system,

and the physiological or pathological state of the tissue.
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This section provides a detailed protocol for chromogenic immunohistochemical staining of

CCR1 in FFPE tissue sections.

Materials and Reagents
FFPE tissue sections (4-5 µm thick) on charged slides

Xylene or a xylene substitute

Ethanol (100%, 95%, 70%)

Deionized or distilled water

Antigen Retrieval Buffer (e.g., 10 mM Sodium Citrate buffer, pH 6.0)

Wash Buffer (e.g., Tris-buffered saline with 0.025% Triton X-100 (TBST) or Phosphate-

buffered saline (PBS))

Hydrogen Peroxide Block (e.g., 3% H₂O₂ in methanol)

Blocking Buffer (e.g., 10% normal serum from the species of the secondary antibody in TBS

with 1% BSA)

Primary Antibody: Anti-CCR1 antibody validated for IHC. The optimal dilution should be

determined by the user. A starting concentration of 5 µg/mL can be used for some polyclonal

antibodies.[5][6]

Biotinylated Secondary Antibody (or polymer-based detection system)

Enzyme Conjugate (e.g., Streptavidin-HRP)

Chromogen Substrate (e.g., DAB)

Counterstain (e.g., Hematoxylin)

Mounting Medium

Step-by-Step Protocol
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Deparaffinization and Rehydration:

Immerse slides in two changes of xylene for 5 minutes each.

Immerse slides in two changes of 100% ethanol for 3 minutes each.

Immerse slides in two changes of 95% ethanol for 3 minutes each.

Immerse slides in one change of 70% ethanol for 3 minutes.

Rinse slides in running deionized water for 5 minutes.

Antigen Retrieval:

Pre-heat the Antigen Retrieval Buffer (Sodium Citrate, pH 6.0) in a water bath or steamer

to 95-100°C.

Immerse the slides in the pre-heated buffer and incubate for 20-30 minutes.

Allow the slides to cool in the buffer at room temperature for 20 minutes.

Rinse the slides with wash buffer.

Peroxidase Blocking:

Incubate the slides in Hydrogen Peroxide Block for 10-15 minutes at room temperature to

quench endogenous peroxidase activity.

Rinse the slides with wash buffer.

Blocking:

Incubate the slides with Blocking Buffer for 30-60 minutes at room temperature in a

humidified chamber to block non-specific antibody binding.

Primary Antibody Incubation:

Dilute the anti-CCR1 primary antibody to its optimal concentration in antibody diluent (e.g.,

TBS with 1% BSA).
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Apply the diluted primary antibody to the tissue sections and incubate overnight at 4°C in a

humidified chamber.

Secondary Antibody and Detection:

Rinse the slides with wash buffer (3 changes for 5 minutes each).

Apply the biotinylated secondary antibody and incubate for 30-60 minutes at room

temperature.

Rinse the slides with wash buffer (3 changes for 5 minutes each).

Apply the enzyme conjugate (e.g., Streptavidin-HRP) and incubate for 30 minutes at room

temperature.

Rinse the slides with wash buffer (3 changes for 5 minutes each).

Chromogenic Development:

Prepare the DAB substrate solution according to the manufacturer's instructions.

Apply the DAB solution to the tissue sections and monitor for color development (typically

1-10 minutes).

Stop the reaction by immersing the slides in deionized water.

Counterstaining:

Counterstain the slides with Hematoxylin for 1-2 minutes.

"Blue" the sections in running tap water.

Dehydration and Mounting:

Dehydrate the slides through graded ethanol solutions (70%, 95%, 100%).

Clear the slides in xylene.

Mount a coverslip using a permanent mounting medium.
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Quantification of Staining
Immunohistochemical staining can be semi-quantitatively assessed using a scoring method

such as the H-Score, which considers both the intensity of staining and the percentage of

positively stained cells.[7]

H-Score = [1 × (% of cells with weak staining)] + [2 × (% of cells with moderate staining)] + [3 ×

(% of cells with strong staining)]

The H-Score ranges from 0 to 300.

Staining Intensity Score

No staining 0

Weak staining 1+

Moderate staining 2+

Strong staining 3+

Visualizations
CCR1 Signaling Pathway
The following diagram illustrates the canonical signaling pathway activated upon ligand binding

to CCR1.
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Tissue Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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